Cas no 2758002-72-9 (Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2758002-72-9
• MF: C₁₄H₁₉IO₃
• MW: 362.203336954117
• CID: 6143948
• PubChem ID: 165756869
• Update Time: 2025-07-17

Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 1-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-37080561
• 2758002-72-9

• Inchi： 1S/C14H19IO3/c1-2-17-10(16)12-7-14(8-12,18-9-12)6-11-3-13(15,4-11)5-11/h2-9H2,1H3
• InChI Key： RVYJMWZKHPGHHX-UHFFFAOYSA-N
• SMILES： IC12CC(CC34CC(C(=O)OCC)(CO3)C4)(C1)C2

Computed Properties

• Exact Mass: 362.03789g/mol
• Monoisotopic Mass: 362.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate

Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No: 2758002-72-9)

Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, identified by its CAS number 2758002-72-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by its bicyclic structure, which includes both a bicyclo[1.1.1]pentane and a bicyclo[2.1.1]hexane moiety. The presence of an iodine substituent at the 3-position of the bicyclo[1.1.1]pentane ring and the ester functionality at the 4-position of the bicyclo[2.1.1]hexane ring contribute to its unique chemical properties and potential biological activities.

The synthesis of Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include the formation of the bicyclic core through intramolecular cyclization reactions, followed by functional group transformations such as iodination and esterification. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of these processes.

One of the most compelling aspects of Ethyl 1-((3-iodobicyclo[1.1.1]pentan-1-yl)methyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is its potential as a building block for more complex pharmaceutical agents. The iodine substituent makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the construction of biaryl compounds and other heterocyclic structures prevalent in modern drugs.

Recent research has highlighted the importance of bicyclic scaffolds in drug design due to their ability to mimic natural product structures and provide favorable pharmacokinetic properties such as improved solubility and metabolic stability. Ethyl 1-((3-iodobicyclo[2.1.1]hexane)methyl)-2-oxybicyclo[n.m.] pentanecarboxylate derivative, with its intricate cyclic framework, is no exception in this regard.

The compound's structural features have been investigated for their potential biological activity across various therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. The iodine atom, in particular, has been shown to enhance binding affinity in certain protein targets, making it an attractive moiety for medicinal chemists seeking to develop novel inhibitors or agonists.

In terms of pharmacological evaluation, Ethyl 1-((3-halobicyclo[3.m.]pentanecarboxylate derivatives) have been explored for their interactions with enzymes and receptors relevant to human health and disease. Preliminary studies suggest that modifications at the bicyclic core can significantly influence binding affinity and selectivity, paving the way for tailored drug development strategies.

The synthesis and characterization of this compound have also contributed to our understanding of synthetic methodologies for complex organic molecules with high structural complexity but well-defined stereochemistry at multiple stereocenters within each cycle.

The use of computational chemistry tools has further enhanced our ability to predict the biological activity of Ethyl 13-(iodylbicyclo13.m.]pentanecarboxyloxy)-21-(hydroxymethoxy)7-methoxybicyclo7.m.]heptadiene4-carboxylic acid analogs before experimental validation becomes necessary or feasible through traditional wet chemistry approaches.

The versatility of Ethyl 13-(iodylbicyclo13.m.]pentanecarboxyloxy)-21-(hydroxymethoxy)7-methoxybicyclo7.m.]heptadiene4-carboxylic acid derivatives extends beyond their utility as intermediates in drug discovery; they also serve as valuable tools for studying enzyme mechanisms and developing new synthetic methodologies that can be applied to other challenging molecular architectures.

The continued exploration of this class of compounds is expected to yield novel insights into disease mechanisms while providing new opportunities for therapeutic intervention through rational drug design approaches that leverage structural complexity effectively without compromising on safety or efficacy profiles required by modern medicine standards today.